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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dclk1-IN-1 is a potent and selective inhibitor of Doublecortin-like kinase 1 (DCLK1) and

DCLK2, with IC50 values of 57.2 nM and 103 nM, respectively, in kinase assays.[1] It is a

valuable tool for studying the roles of DCLK1 and DCLK2 in various biological processes,

including cancer biology.[1][2][3][4] Proper preparation of a stock solution is the first critical step

for ensuring accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of Dclk1-IN-1 due to the inhibitor's high

solubility in it.[1][3] This document provides a detailed protocol for the preparation, storage, and

handling of Dclk1-IN-1 stock solutions in DMSO.

Quantitative Data Summary
A summary of the key quantitative data for Dclk1-IN-1 is provided in the table below. This

information is essential for accurate calculations when preparing stock solutions.
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Parameter Value Reference

Molecular Weight (MW) 527.54 g/mol [1][5]

Solubility in DMSO ≥ 95 mg/mL (180.08 mM) [1]

Appearance Solid powder N/A

Storage of Solid -20°C for up to 3 years [1][3]

Storage of Stock Solution
-80°C for up to 1 year; -20°C

for up to 1 month
[1][2][3]

Experimental Protocol: Preparation of a 10 mM
Dclk1-IN-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Dclk1-IN-1 in DMSO, a

commonly used concentration for in vitro studies.

Materials:

Dclk1-IN-1 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Dclk1-IN-1 powder to room

temperature to prevent condensation of moisture, which can affect the stability of the

compound.
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Weighing Dclk1-IN-1: Carefully weigh out the desired amount of Dclk1-IN-1 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need to weigh 5.28 mg of Dclk1-IN-1.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 527.54 g/mol x 1000 mg/g = 5.2754 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed Dclk1-IN-1. To prepare a 10 mM stock solution with 5.28 mg of the compound,

add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming (e.g., in a 37°C water bath) or brief

sonication can be used to aid dissolution.[3] Visually inspect the solution to ensure no solid

particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][2][3] When ready to use, thaw a single aliquot at room

temperature.
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Caption: Dclk1 signaling pathway and the inhibitory action of Dclk1-IN-1.
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Caption: Workflow for preparing Dclk1-IN-1 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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